Cas no 2172158-82-4 (tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2172158-82-4
• MF: C₁₆H₂₉NO₄
• MW: 299.405765295029
• CID: 6204177
• PubChem ID: 165876224
• Update Time: 2025-08-05

tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• EN300-1646779
• 2172158-82-4

• Inchi： 1S/C16H29NO4/c1-14(2,3)21-13(19)17-10-9-15(11-17,12-18)16(20)7-5-4-6-8-16/h18,20H,4-12H2,1-3H3
• InChI Key： FUACLOCQUNMDBY-UHFFFAOYSA-N
• SMILES： OC1(CCCCC1)C1(CO)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 299.20965841g/mol
• Monoisotopic Mass: 299.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate

tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate is a complex organic compound with the CAS number 2172158-82-4. This compound belongs to the class of tert-butyl esters, which are widely used in various chemical and pharmaceutical applications. The structure of this compound is characterized by a pyrrolidine ring, a five-membered cyclic amine, substituted with a hydroxymethyl group and a hydroxycyclohexyl group. The presence of these functional groups makes it highly versatile and valuable in synthetic chemistry.

The synthesis of tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate involves a series of multi-step reactions, often utilizing advanced catalytic systems to achieve high yields and selectivity. Recent studies have highlighted the importance of stereochemistry in the synthesis of such compounds, particularly in the context of drug development. The compound's unique structure allows for the exploration of its potential as a building block in the construction of bioactive molecules.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to form hydrogen bonds due to the hydroxyl groups makes it an attractive candidate for designing drugs with specific binding affinities. For instance, researchers have investigated its role as a precursor in the synthesis of bioisosteres, which are compounds that mimic the biological activity of natural products but differ structurally. This property could be exploited in the development of novel therapeutic agents.

The structural complexity of tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate also lends itself to applications in materials science. Its ability to form supramolecular assemblies through non-covalent interactions has been explored in recent studies. These assemblies could potentially be used in the creation of advanced materials with tailored properties, such as stimuli-responsive polymers or self-healing materials.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of such compounds. Recent research has focused on assessing their environmental fate and toxicity profiles. These studies are crucial for ensuring that their use does not pose risks to ecosystems or human health.

In conclusion, tert-butyl 3-(1-hydroxycyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate is a multifaceted compound with significant potential across various fields. Its structural features make it a valuable tool in synthetic chemistry, while its functional groups open avenues for innovative applications in medicine and materials science. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.